Cas no 898444-20-7 (N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 898444-20-7
• MF: C₁₈H₁₅F₆N₃O₂S
• MW: 451.386023759842
• CID: 5484418
• Update Time: 2025-06-11

N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3,5-bis(trifluoromethyl)phenyl]-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

• Inchi： 1S/C18H15F6N3O2S/c19-17(20,21)9-5-10(18(22,23)24)7-11(6-9)25-14(28)8-30-15-12-3-1-2-4-13(12)26-16(29)27-15/h5-7H,1-4,8H2,(H,25,28)(H,26,27,29)
• InChI Key： VGZBXZLDMGRLDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)(=O)CSC1C2=C(NC(=O)N=1)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS No. 898444-20-7): A Comprehensive Overview

N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS No. 898444-20-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide includes a trifluoromethyl-substituted phenyl group and a sulfanylacetamide moiety attached to a hexahydroquinazoline ring. The presence of these functional groups imparts distinct physicochemical properties to the molecule, which are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the potential of N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide has demonstrated potent antiviral activity against several viral strains. Studies have reported its efficacy in inhibiting the replication of viruses such as influenza A and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that this compound could be developed into a novel antiviral agent for the treatment of viral infections.

In the realm of cancer research, N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide has shown promising anticancer properties. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of N-3,5-bis(trifluoromethyl)phenyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide have also been investigated. Studies have shown that it exhibits favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life. These characteristics suggest that it could be formulated into an oral medication for chronic conditions.

Safety assessments have indicated that N-3,5-bis(trifluoromethyl)phenyl-2-(2-o xo -1 , 2 , 5 , 6 , 7 , 8 -hexahydroquinazolin - 4 - yl )sulfanylacetamide is well-tolerated at therapeutic doses with minimal side effects. Toxicological studies have not revealed any significant toxicity or adverse reactions at clinically relevant concentrations. However, further long-term safety studies are warranted to ensure its safety profile in humans.

In conclusion,N -3 , 5 -bis (trifluoromethyl )phenyl - 2 -( 2 - oxo -1 , 2 , 5 , 6 , 7 , 8 -hexahydroquinazolin -4 - yl )sulfanylacetamide (CAS No .898444 - 20 -7 ) represents a multifaceted compound with diverse biological activities . Its anti-inflammatory , antiviral , and anticancer properties make it a promising candidate for further development into therapeutic agents . Ongoing research continues to explore its full potential and optimize its use in clinical settings .